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Compound of Interest

Compound Name: 1,5-Dimethoxypentane

Cat. No.: B089389 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of 1,5-Dimethoxypentane waste. Please

consult your institution's Environmental Health & Safety (EHS) office for specific local

regulations.

Frequently Asked Questions (FAQs)
Q1: What is 1,5-Dimethoxypentane and why is its waste considered hazardous? A1: 1,5-
Dimethoxypentane, also known as Pentamethylene Glycol Dimethyl Ether, is an aliphatic

diether.[1][2] Its waste is considered hazardous primarily because it is a flammable liquid.[3]

Like other ethers, it may also form explosive peroxides upon prolonged exposure to air and

light, posing a significant safety risk.[4][5]

Q2: Can I dispose of 1,5-Dimethoxypentane waste by pouring it down the drain? A2: No.

Federal and state laws generally prohibit the drain disposal of potentially hazardous and

flammable chemicals.[4][6] Pouring flammable solvents down the drain can create a fire or

explosion hazard in the plumbing.[4] All waste, including dilute solutions, must be collected for

proper disposal by a certified hazardous waste handler.[6]

Q3: What are the primary hazards I should be aware of when handling this waste? A3: The

primary hazard is flammability.[3] 1,5-Dimethoxypentane has a flash point of 60°C (140°F),

meaning it can ignite relatively easily.[3] The second significant hazard is the potential

formation of shock-sensitive and explosive peroxides over time.[4][5]
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Q4: How should I store 1,5-Dimethoxypentane waste before collection? A4: Waste should be

collected in a chemically compatible container that can be tightly sealed.[7][8] The container

must be clearly labeled as "Hazardous Waste" and include the full chemical name ("1,5-
Dimethoxypentane") and its approximate concentration.[6][7] Store the sealed container in a

designated flammable liquids cabinet, away from heat, sparks, and open flames.[9][10]

Q5: Who is responsible for the final disposal of the collected waste? A5: The final disposal must

be handled by your institution's Environmental Health & Safety (EHS) department or a licensed

chemical waste management company.[11] These entities are equipped to transport, treat, and

dispose of hazardous waste in compliance with all regulations.

Troubleshooting Guide
Q: I've found an old container of 1,5-Dimethoxypentane with an expired or missing date. What

should I do? A: Do not move or open the container. Old ethers are particularly dangerous due

to the high risk of peroxide crystal formation, which can be explosive upon friction or shock.[4]

[5] Contact your EHS office or chemical safety officer immediately for emergency disposal

procedures.

Q: My waste container is bulging or showing crystal formation around the cap. What is the

correct action? A: This indicates potential peroxide formation and pressurization. This is a

highly dangerous situation. Do not attempt to open the container. Evacuate the immediate

area, prevent access, and contact your EHS department or an emergency response team

immediately.

Q: Can I mix 1,5-Dimethoxypentane waste with other laboratory solvents? A: You should not

mix it with incompatible waste streams such as acids, bases, or oxidizers.[12] It is generally

permissible to combine it with other non-halogenated organic solvent waste.[10] However,

always follow your institution's specific guidelines for waste segregation to avoid dangerous

chemical reactions and to facilitate proper disposal.[4]

Chemical and Safety Data
The following table summarizes key quantitative data for 1,5-Dimethoxypentane.
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Property Value Reference

Chemical Formula C₇H₁₆O₂ [1]

Molecular Weight 132.20 g/mol

Appearance Colorless Liquid [1]

Boiling Point 161 °C [2]

Density 0.843 g/mL at 25 °C [2]

Flash Point 60 °C (140 °F) - closed cup [3]

GHS Hazard Class Flammable Liquid, Category 3 [3]

GHS Signal Word Warning [3]

Hazard Statement
H226: Flammable liquid and

vapor
[3][13]

Storage Class 3 - Flammable liquids [3]

Experimental Protocol: Waste Collection for
Disposal
This protocol details the standard procedure for safely accumulating and preparing 1,5-
Dimethoxypentane waste for collection by a professional disposal service.

Objective: To safely collect and label 1,5-Dimethoxypentane waste in a laboratory setting.

Materials:

Appropriate waste container (chemically resistant glass or polyethylene) with a screw cap.

Hazardous waste label (provided by your EHS department).

Personal Protective Equipment (PPE): Safety glasses, nitrile gloves, flame-resistant lab coat.

Fume hood.
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Methodology:

Work Area Preparation: Conduct all waste transfers inside a certified chemical fume hood to

minimize inhalation exposure and contain any potential spills. Ensure there are no ignition

sources nearby.

Container Selection: Choose a clean, dry waste container that is compatible with ethers.

Ensure the container size is appropriate for the expected volume of waste to avoid

overfilling.

Waste Transfer: Carefully pour the 1,5-Dimethoxypentane waste from your experimental

apparatus into the designated waste container. Use a funnel to prevent spills.

Container Sealing: Securely fasten the cap on the waste container immediately after adding

waste to prevent the release of flammable vapors. Do not fill the container beyond 90% of its

capacity to allow for vapor expansion.[8]

Labeling: Attach a hazardous waste label to the container. Fill out all required information

completely and legibly, including:

The words "Hazardous Waste".

Full chemical name: "1,5-Dimethoxypentane".

List any other chemical constituents and their percentages.

The date accumulation started.

The name of the principal investigator or lab group.

Temporary Storage: Store the sealed and labeled container in a designated secondary

containment bin within a flammable liquids safety cabinet. The cabinet should be located

away from heat and direct sunlight.

Arrange for Pickup: Once the container is full or the project is complete, contact your

institution's EHS department to schedule a waste pickup. Follow their specific procedures for

removal requests.
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Caption: Logical workflow for the safe handling and disposal of 1,5-Dimethoxypentane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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